Cas no 133036-76-7 (2-oxothiolane-3-carbonitrile)

2-Oxothiolane-3-carbonitrile is a heterocyclic compound featuring a thiolane ring with a carbonyl (oxo) group at the 2-position and a nitrile (carbonitrile) substituent at the 3-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a versatile intermediate for constructing sulfur-containing heterocycles or functionalized derivatives. The presence of both electrophilic (carbonyl) and nucleophilic (nitrile) moieties enables diverse transformations, including cyclizations, nucleophilic additions, and further functionalization. Its stability under controlled conditions and compatibility with common synthetic methodologies make it a practical choice for researchers developing pharmaceuticals, agrochemicals, or specialty chemicals. The compound’s balanced reactivity profile allows for selective modifications, facilitating tailored synthetic routes.
2-oxothiolane-3-carbonitrile structure
2-oxothiolane-3-carbonitrile structure
Product name:2-oxothiolane-3-carbonitrile
CAS No:133036-76-7
MF:C5H5NOS
MW:127.164299726486
MDL:MFCD23701339
CID:2846155
PubChem ID:14866967

2-oxothiolane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-oxothiolane-3-carbonitrile
    • MDL: MFCD23701339
    • Inchi: 1S/C5H5NOS/c6-3-4-1-2-8-5(4)7/h4H,1-2H2
    • InChI Key: OZPWGHDGYYXVNI-UHFFFAOYSA-N
    • SMILES: S1CCC(C#N)C1=O

Computed Properties

  • Exact Mass: 127.00918496g/mol
  • Monoisotopic Mass: 127.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2Ų
  • XLogP3: 0.7

2-oxothiolane-3-carbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Oakwood
094227-5g
2-Oxothiolane-3-carbonitrile
133036-76-7
5g
$3675.00 2023-09-15

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